![molecular formula C11H21Cl2N5 B6157960 1-[4-(pyrimidin-2-yl)piperazin-1-yl]propan-2-amine dihydrochloride CAS No. 924644-36-0](/img/no-structure.png)
1-[4-(pyrimidin-2-yl)piperazin-1-yl]propan-2-amine dihydrochloride
Overview
Description
1-[4-(Pyrimidin-2-yl)piperazin-1-yl]propan-2-amine dihydrochloride (1-PP-DHC) is a synthetic organic compound that has been studied for its potential applications in scientific research. It is primarily used as a reagent in organic synthesis and is known for its ability to form stable complexes with metal ions. 1-PP-DHC has been studied for its ability to interact with a variety of proteins and other biomolecules, and has been found to be useful for studying the structure and function of proteins.
Scientific Research Applications
1-[4-(pyrimidin-2-yl)piperazin-1-yl]propan-2-amine dihydrochloride has been studied for its ability to interact with a variety of proteins and other biomolecules. It has been used in studies of protein structure and function, and has been found to be a useful tool for studying the interaction between proteins and other molecules. This compound has also been used in studies of enzyme activity and drug-target interactions. Additionally, this compound has been used in studies of DNA and RNA, and has been found to be useful for studying the structure and function of these molecules.
Mechanism of Action
1-[4-(pyrimidin-2-yl)piperazin-1-yl]propan-2-amine dihydrochloride is thought to interact with proteins and other biomolecules through a combination of electrostatic and hydrogen bonding interactions. The pyrimidine moiety of this compound is thought to interact with the protein through electrostatic interactions, while the piperazine moiety is thought to interact with the protein through hydrogen bonding interactions. Additionally, this compound is thought to interact with DNA and RNA through a combination of hydrogen bonding and electrostatic interactions.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of a variety of bacteria, including Escherichia coli and Staphylococcus aureus. Additionally, this compound has been found to inhibit the activity of a variety of enzymes, including proteases and phosphatases. Furthermore, this compound has been found to have anti-inflammatory and anti-cancer effects in laboratory studies.
Advantages and Limitations for Lab Experiments
1-[4-(pyrimidin-2-yl)piperazin-1-yl]propan-2-amine dihydrochloride has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable in aqueous solutions. Additionally, this compound is relatively non-toxic and can be used at low concentrations. However, this compound has some limitations for use in laboratory experiments. It has a relatively short shelf-life and can be degraded by light and heat. Additionally, this compound can interact with a variety of proteins, which can make it difficult to control the interaction between this compound and the protein of interest.
Future Directions
1-[4-(pyrimidin-2-yl)piperazin-1-yl]propan-2-amine dihydrochloride has a variety of potential applications in scientific research. In the future, this compound could be used to study the structure and function of proteins and other biomolecules. Additionally, this compound could be used to study the interactions between drugs and their targets, and to study the structure and function of DNA and RNA. Furthermore, this compound could be used to study the effects of drugs on cellular processes, and to study the effects of drugs on the immune system. Additionally, this compound could be used to study the effects of drugs on the development and progression of diseases, and to study the effects of drugs on the development and progression of cancer. Finally, this compound could be used to study the effects of drugs on the metabolism and pharmacokinetics of drugs.
Synthesis Methods
1-[4-(pyrimidin-2-yl)piperazin-1-yl]propan-2-amine dihydrochloride is synthesized via a two-step reaction. The first step involves the reaction of pyridine with 1-bromopropane-2-amine to form 1-[4-(pyrimidin-2-yl)piperazin-1-yl]propan-2-amine. This reaction is catalyzed by a base such as sodium hydroxide or potassium carbonate. The second step involves the conversion of 1-[4-(pyrimidin-2-yl)piperazin-1-yl]propan-2-amine to this compound, which is achieved by reacting the amine with hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[4-(pyrimidin-2-yl)piperazin-1-yl]propan-2-amine dihydrochloride involves the reaction of 2-chloropyrimidine with piperazine to form 4-(pyrimidin-2-yl)piperazine. This intermediate is then reacted with 1-bromo-2-propanamine to form the final product.", "Starting Materials": [ "2-chloropyrimidine", "piperazine", "1-bromo-2-propanamine", "dihydrochloric acid", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "Step 1: 2-chloropyrimidine is reacted with piperazine in ethanol and water to form 4-(pyrimidin-2-yl)piperazine.", "Step 2: The resulting 4-(pyrimidin-2-yl)piperazine is then reacted with 1-bromo-2-propanamine in ethanol and water to form 1-[4-(pyrimidin-2-yl)piperazin-1-yl]propan-2-amine.", "Step 3: The final product is obtained by treating the above compound with dihydrochloric acid in ethanol and water to form 1-[4-(pyrimidin-2-yl)piperazin-1-yl]propan-2-amine dihydrochloride." ] } | |
CAS RN |
924644-36-0 |
Molecular Formula |
C11H21Cl2N5 |
Molecular Weight |
294.2 |
Purity |
95 |
Origin of Product |
United States |
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